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Compound of Interest

Compound Name: Tert-butyl 4-bromobutanoate

Cat. No.: B008926

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Tert-
butyl 4-bromobutanoate, a key reagent in various organic syntheses and a building block in
pharmaceutical development. Understanding its hazard profile is paramount for ensuring
laboratory safety and mitigating risks in research and manufacturing processes. This document
synthesizes critical safety information, physical and chemical properties, and handling protocols
to support its safe and effective use.

Chemical Identity and Physical Properties

Tert-butyl 4-bromobutanoate is an organic compound valued for its role as an intermediate in
chemical reactions.[1] A clear, colorless to pale yellow liquid, its molecular structure
incorporates a tert-butyl ester functional group and a bromine atom, which dictates its reactivity
and physical characteristics.[1]
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Identifier Value
IUPAC Name tert-butyl 4-bromobutanoate[2]
CAS Number 110661-91-1[2]

Molecular Formula

C8H15BrO2[1][2][3]

Molecular Weight 223.11 g/mol [2][3]1[4]
Colorless to light orange to yellow clear liquid[1]
Appearance
[5]
Density 1.258 g/cm3[6]
Boiling Point 225.9 °C at 760 mmHg|6]
Flash Point 117.1 °C[6]
N Soluble in organic solvents like ether and
Solubility

chloroform; less soluble in water.[1]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Tert-butyl 4-bromobutanoate is classified as a hazardous substance. The primary

hazards are associated with its irritant and corrosive properties.

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-4-bromobutanoate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-4-bromobutanoate
https://cymitquimica.com/cas/110661-91-1/
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-4-bromobutanoate
https://www.lgcstandards.com/US/en/t-Butyl-4-Bromobutanoate/p/TRC-B690518?queryID=bef47d06a2143855672d3a4e760e13fc
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-4-bromobutanoate
https://www.lgcstandards.com/US/en/t-Butyl-4-Bromobutanoate/p/TRC-B690518?queryID=bef47d06a2143855672d3a4e760e13fc
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-4-bromobutanoate
https://cymitquimica.com/cas/110661-91-1/
https://www.tcichemicals.com/OP/en/p/B6167
http://www.ichemical.com/products/110661-91-1.html
http://www.ichemical.com/products/110661-91-1.html
http://www.ichemical.com/products/110661-91-1.html
https://cymitquimica.com/cas/110661-91-1/
https://www.benchchem.com/product/b008926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

) ] Hazard

Hazard Class Category GHS Pictogram  Signal Word

Statement
Skin

] o ] H315: Causes

Corrosion/Irritatio 2 GHSO07 Warning o

skin irritation[2]
n

H318: Causes
Serious Eye serious eye
Damage/Eye 1,2 GHSO05, GHS07 Danger/Warning damage[2]H319:
Irritation Causes serious

eye irritation[2]
Specific Target

o H335: May
Organ Toxicity ) )
] GHSO07 Warning cause respiratory

(Single N

irritation[2][7]
Exposure)

The GHS classification workflow for this substance is based on the evaluation of available data
against the classification criteria for each hazard class.
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Caption: GHS Classification Workflow for Tert-butyl 4-bromobutanoate.

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure the stability of Tert-
butyl 4-bromobutanoate.

Handling:

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including protective gloves, eye
protection, and face protection.

Ensure adequate ventilation and use a local exhaust system.

Wash hands and face thoroughly after handling.
Storage:

o Keep the container tightly closed.

» Store in a cool, shaded area.

e Avoid exposure to light.

The selection of appropriate Personal Protective Equipment (PPE) is a critical step in the risk
management process.
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Caption: Personal Protective Equipment (PPE) Selection Workflow.

First Aid Measures

In the event of exposure, prompt and appropriate first aid is essential.
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Exposure Route First Aid Procedure

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Seek medical advice

if you feel unwell.

Take off all contaminated clothing immediately.
Skin Contact Wash the affected area with plenty of water. If

skin irritation occurs, seek medical advice.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists,

seek medical advice.

Ingestion Rinse mouth. Seek medical advice.

A logical workflow for responding to an accidental exposure is outlined below.

Accidental Exposure Occurs

Assess the Situation
(Ensure safety of responder)

Identify Route of Exposure

Remove Contaminated Clothing
Wash with Plenty of Water

Move to Fresh Air Rinse Eyes with Water Rinse Mouth

Seek Medical Attention
(If symptoms persist or are severe)
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Caption: First Aid Response Workflow for Accidental Exposure.

Stability and Reactivity

Tert-butyl 4-bromobutanoate is stable under normal conditions. However, it may undergo
hydrolysis in the presence of strong acids or bases.[1] Incompatible materials should be
avoided to prevent hazardous reactions.

Toxicological and Ecological Information

Detailed toxicological studies for Tert-butyl 4-bromobutanoate are not extensively available in
the public domain. The GHS classification is based on data from similar compounds and
predictive models. It is important to handle this chemical with the assumption that it is toxic
upon ingestion, inhalation, or skin contact.

No specific information is available regarding the environmental fate and ecotoxicity of this
compound. It is advised to prevent its release into the environment. The substance is not
considered to be persistent, bioaccumulative, and toxic (PBT), or very persistent and very
bioaccumulative (vPvB) at levels of 0.1% or higher.

Experimental Protocols

While specific experimental protocols for the generation of the MSDS data are not provided in
the publicly available documents, the hazard classifications are derived from standardized
tests. For instance:

» Skin Irritation/Corrosion: Typically determined using in vivo (e.g., rabbit skin irritation test -
OECD TG 404) or in vitro/ex vivo methods (e.g., reconstructed human epidermis test -
OECD TG 431/439).

o Eye Irritation/Damage: Assessed through in vivo tests (e.g., rabbit eye irritation test - OECD
TG 405) or in vitro alternatives (e.g., Bovine Corneal Opacity and Permeability test - OECD
TG 437).
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o Acute Toxicity: Evaluated via oral, dermal, or inhalation routes using standardized protocols
(e.g., OECD TG 420, 402, 403).

Researchers should refer to the official OECD guidelines for detailed methodologies of these
toxicological tests.

Conclusion

Tert-butyl 4-bromobutanoate is a valuable chemical intermediate that requires careful
handling due to its irritant and potentially corrosive nature. Adherence to the safety precautions
outlined in this guide, including the use of appropriate personal protective equipment and
proper engineering controls, is essential for its safe use in research and development. This
document serves as a foundational resource, and it is recommended to always consult the
most recent and complete Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butyl-4-bromobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b008926#material-safety-data-sheet-msds-for-tert-butyl-4-bromobutanoate
https://www.benchchem.com/product/b008926#material-safety-data-sheet-msds-for-tert-butyl-4-bromobutanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008926?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

